Cas no 338453-21-7 (Tetrahydro-2H-pyran-4-sulfonyl chloride)

Tetrahydro-2H-pyran-4-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical applications. Its cyclic ether structure enhances stability while maintaining reactivity, making it suitable for introducing the sulfonyl group into target molecules. The compound exhibits high selectivity in reactions with amines, alcohols, and other nucleophiles, facilitating the synthesis of sulfonamides, sulfonate esters, and related derivatives. Its compatibility with a range of solvents and moderate reactivity allows for controlled transformations under mild conditions. The product is particularly valuable in medicinal chemistry for constructing biologically active intermediates. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Tetrahydro-2H-pyran-4-sulfonyl chloride structure
338453-21-7 structure
Product Name:Tetrahydro-2H-pyran-4-sulfonyl chloride
CAS No:338453-21-7
MF:C5H9ClO3S
MW:184.641159772873
MDL:MFCD07787616
CID:293255
PubChem ID:22637030
Update Time:2025-10-11

Tetrahydro-2H-pyran-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-2H-pyran-4-sulfonyl chloride
    • Tetrahydro-pyran-4-sulfonyl chloride
    • 2H-Pyran-4-sulfonylchloride, tetrahydro-
    • oxane-4-sulfonyl chloride
    • TETRAHYDROPYRAN-4- SULFONYLCHLORIDE
    • A875178
    • AB42994
    • QQSBPTQNEOJFBO-UHFFFAOYSA-N
    • tetrahydropyran-4-sulphonyl chloride
    • CS-0110640
    • oxane-4-Sulfonyl Chlroide
    • AKOS011060242
    • Tetrahydropyran-4-sulfonyl chloride
    • Tetrahydropyran-4-sulfonylchloride
    • Tetrahydro-2H-pyran-4-sulfonylchloride
    • BS-13310
    • SY059521
    • FT-0769674
    • SCHEMBL1444798
    • AM100675
    • 338453-21-7
    • F14360
    • EN300-59004
    • DTXSID60627191
    • MFCD07787616
    • DB-068890
    • MDL： MFCD07787616
    • Inchi： 1S/C5H9ClO3S/c6-10(7,8)5-1-3-9-4-2-5/h5H,1-4H2
    • InChI Key： QQSBPTQNEOJFBO-UHFFFAOYSA-N
    • SMILES： ClS(C1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 183.99600
  • Monoisotopic Mass: 183.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 0.8

Experimental Properties

  • Boiling Point: 277.0±29.0℃ at 760 mmHg
  • PSA: 51.75000
  • LogP: 1.81480

Tetrahydro-2H-pyran-4-sulfonyl chloride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tetrahydro-2H-pyran-4-sulfonyl chloride Pricemore >>

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